Cas no 1361769-78-9 (Ethyl 6-(aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Ethyl 6-(aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1361769-78-9
• MF: C₁₁H₁₃F₃N₂O₃
• MW: 278.227733373642
• CID: 4798404
• Update Time: 2025-06-08

Ethyl 6-(aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C11H13F3N2O3/c1-3-18-10(17)9-6(2)8(19-11(12,13)14)4-7(5-15)16-9/h4H,3,5,15H2,1-2H3
• InChI Key： RKQNTQCEGSLOHP-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(CN)N=C(C(=O)OCC)C=1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 1.8
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 6-(aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate

Comprehensive Overview of Ethyl 6-(aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1361769-78-9)

Ethyl 6-(aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1361769-78-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique molecular structure, featuring an aminomethyl group at the 6-position, a methyl substituent at the 3-position, and a trifluoromethoxy moiety at the 4-position. The ethyl ester at the 2-position further enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

The compound's CAS No. 1361769-78-9 is frequently searched in academic and industrial databases, reflecting its relevance in drug discovery and material science. Researchers are particularly interested in its potential applications as a building block for bioactive molecules, given its ability to modulate electronic and steric properties. The presence of the trifluoromethoxy group, a hallmark of modern medicinal chemistry, contributes to improved metabolic stability and lipophilicity, traits highly sought after in the development of new therapeutics.

In recent years, the demand for pyridine-based intermediates like Ethyl 6-(aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate has surged due to their role in designing kinase inhibitors and antimicrobial agents. This aligns with the growing focus on targeted therapies and antibiotic resistance, two hot topics in the scientific community. The compound's structural features make it a candidate for addressing these challenges, as evidenced by its inclusion in several patent applications and research papers.

Synthetic routes to CAS No. 1361769-78-9 often involve multi-step processes, including condensation, reduction, and esterification reactions. Optimizing these methods for scalability and yield is a key area of investigation, especially for industries aiming to produce the compound cost-effectively. Environmental considerations, such as the use of green solvents or catalytic systems, are also being explored to align with sustainable chemistry practices—a priority for modern manufacturers.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing Ethyl 6-(aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate, ensuring purity and consistency. These methods are frequently discussed in forums and publications, as quality control remains a top concern for end-users. The compound's stability under various storage conditions is another subject of interest, particularly for logistics and long-term applications.

Beyond pharmaceuticals, CAS No. 1361769-78-9 has potential in agrochemicals, where its pyridine core could contribute to novel pesticides or herbicides with enhanced efficacy and lower environmental impact. This aligns with global trends toward sustainable agriculture and reduced chemical footprints. Researchers are also investigating its utility in materials science, such as in the synthesis of advanced polymers or coatings with tailored properties.

In summary, Ethyl 6-(aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1361769-78-9) represents a multifaceted compound with broad applicability across high-value industries. Its unique structure and functional groups make it a focal point for innovation, addressing contemporary challenges in health, agriculture, and materials. As research progresses, this compound is poised to play an even greater role in cutting-edge scientific advancements.